molecular formula C9H8N4 B1432578 5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile CAS No. 1556142-23-4

5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile

Cat. No.: B1432578
CAS No.: 1556142-23-4
M. Wt: 172.19 g/mol
InChI Key: YFXLWALNUCXTLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of 5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile is represented by the InChI code 1S/C9H8N4/c1-3-4-13(2)9-7-11-8(5-10)6-12-9/h1,6-7H,4H2,2H3 . This indicates that the molecule consists of 9 carbon atoms, 8 hydrogen atoms, and 4 nitrogen atoms.


Physical and Chemical Properties Analysis

This compound is a powder with a molecular weight of 172.19 .

Scientific Research Applications

Combinatorial Chemistry and Drug Discovery

5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile and its derivatives have been studied for their potential in combinatorial chemistry and drug discovery. Kumaravel and Vasuki (2009) demonstrated the use of a similar compound in the catalyst-free synthesis of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives, highlighting its relevance in creating diverse chemical libraries for pharmaceutical research (Kumaravel & Vasuki, 2009).

Anticancer Research

Nimbalkar et al. (2017) synthesized 6-amino-4-substituted-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles, a closely related compound, via a multi-component synthesis. These derivatives showed promising anticancer activity against several human cancer cell lines, underscoring the significance of such compounds in anticancer research (Nimbalkar et al., 2017).

Biochemical Analysis

Biochemical Properties

5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with transition metal ions such as iron (Fe2+), zinc (Zn2+), cobalt (Co2+), copper (Cu2+), nickel (Ni2+), and manganese (Mn2+) . These interactions are crucial as they can influence the compound’s reactivity and stability in biochemical environments.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to act as a photosensitizer, generating singlet oxygen (1O2) and superoxide anion (O2˙−) through energy transfer and single electron transfer pathways . These reactive oxygen species can lead to oxidative stress, impacting cellular processes and functions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to biomolecules, potentially inhibiting or activating enzymes. The compound’s ability to generate reactive oxygen species through photosensitization is a key aspect of its molecular mechanism . This can lead to changes in gene expression and enzyme activity, further influencing cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under normal storage conditions

Properties

IUPAC Name

5-[methyl(prop-2-ynyl)amino]pyrazine-2-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8N4/c1-3-4-13(2)9-7-11-8(5-10)6-12-9/h1,6-7H,4H2,2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFXLWALNUCXTLY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC#C)C1=NC=C(N=C1)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

172.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile
Reactant of Route 2
Reactant of Route 2
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile
Reactant of Route 3
Reactant of Route 3
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile
Reactant of Route 4
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile
Reactant of Route 5
Reactant of Route 5
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile
Reactant of Route 6
Reactant of Route 6
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.